N-[2-(3-methylphenoxy)ethyl]-N'-phenylurea

• IUPAC Name: 1-[2-(3-methylphenoxy)ethyl]-3-phenylurea
• InChI: InChI=1S/C16H18N2O2/c1-13-6-5-9-15(12-13)20-11-10-17-16(19)18-14-7-3-2-4-8-14/h2-9,12H,10-11H2,1H3,(H2,17,18,19)
• InChI Key: MAOUTITVOBAXNB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)OCCNC(=O)NC2=CC=CC=C2
• Molecular Formula: C16H18N2O2
• Molecular Weight: 270.33 g/mol

Description

N-[2-(3-methylphenoxy)ethyl]-N'-phenylurea, commonly known as fenuron, is a chemical compound that belongs to the class of urea herbicides. It is widely used in agriculture to control the growth of weeds in crops. Fenuron was first synthesized in the 1950s, and since then, it has been extensively studied for its herbicidal properties.

Mechanism of Action

Fenuron works by inhibiting the photosynthesis process in plants. It does this by inhibiting the activity of the photosystem II complex, which is responsible for the light-dependent reactions of photosynthesis. This leads to the accumulation of reactive oxygen species in the chloroplasts, which ultimately leads to the death of the plant.
Biochemical and Physiological Effects:
Fenuron has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the activity of the photosystem II complex, as well as the activity of the electron transport chain. It has also been shown to inhibit the synthesis of chlorophyll, which is essential for photosynthesis. In addition, fenuron has been shown to have an effect on the metabolism of amino acids and carbohydrates in plants.

Advantages and Limitations for Lab Experiments

One of the main advantages of fenuron for lab experiments is its effectiveness against a wide range of weeds. This makes it a useful tool for researchers studying plant physiology and ecology. However, fenuron has some limitations for lab experiments. It is a toxic chemical, and care must be taken when handling it. In addition, fenuron is not selective in its herbicidal properties, and it can affect non-target plants as well.

Future Directions

There are several potential future directions for research on fenuron. One area of research could be the development of more selective herbicides based on the structure of fenuron. Another area of research could be the development of fenuron derivatives with improved anticancer properties. In addition, further research could be conducted to better understand the biochemical and physiological effects of fenuron on plants. Finally, research could be conducted to explore the potential use of fenuron as a tool for studying plant ecology and physiology in natural ecosystems.
Conclusion:
In conclusion, fenuron is a chemical compound with important herbicidal properties. It is effective against a wide range of weeds and has potential as an anticancer agent. Fenuron works by inhibiting the photosynthesis process in plants, which leads to the death of the weeds. It has several biochemical and physiological effects on plants, and care must be taken when handling it in lab experiments. There are several potential future directions for research on fenuron, including the development of more selective herbicides and the exploration of its use as a tool for studying plant ecology and physiology.

Synthesis Methods

Fenuron can be synthesized by the reaction of 3-methylphenol with phosgene, followed by the reaction of the resulting acid chloride with phenylurea. The chemical structure of fenuron is shown below:

Scientific Research Applications

Fenuron has been extensively studied for its herbicidal properties. It is effective against a wide range of weeds, including annual and perennial grasses and broad-leaved weeds. Fenuron works by inhibiting the photosynthesis process in plants, which leads to the death of the weeds. Apart from its herbicidal properties, fenuron has also been studied for its potential use in the treatment of cancer. Studies have shown that fenuron can inhibit the growth of cancer cells in vitro, and it has been suggested that it may have potential as an anticancer agent.